1. Home
  2. Product
  3. (E)-But-2-enedioic acid;2-[(E)-(2,5-dimethyl-4,4-dioxopyrazolo[3,4-c][2,1]benzothiazepin-10-ylidene)amino]oxy-N,N-dimethylethanamine
(E)-But-2-enedioic acid;2-[(E)-(2,5-dimethyl-4,4-dioxopyrazolo[3,4-c][2,1]benzothiazepin-10-ylidene)amino]oxy-N,N-dimethylethanamine (E)-But-2-enedioic acid;2-[(E)-(2,5-dimethyl-4,4-dioxopyrazolo[3,4-c][2,1]benzothiazepin-10-ylidene)amino]oxy-N,N-dimethylethanamine
Brand Name: Vulcanchem
CAS No.: 181145-46-0
VCID: VC20926554
InChI: InChI=1S/C16H21N5O3S.C4H4O4/c1-19(2)9-10-24-18-15-12-7-5-6-8-14(12)21(4)25(22,23)16-13(15)11-20(3)17-16;5-3(6)1-2-4(7)8/h5-8,11H,9-10H2,1-4H3;1-2H,(H,5,6)(H,7,8)/b18-15+;2-1+
SMILES: CN1C=C2C(=NOCCN(C)C)C3=CC=CC=C3N(S(=O)(=O)C2=N1)C.C(=CC(=O)O)C(=O)O
Molecular Formula: C16H21N5O3S.C4H4O4
Molecular Weight: 479.5 g/mol

(E)-But-2-enedioic acid;2-[(E)-(2,5-dimethyl-4,4-dioxopyrazolo[3,4-c][2,1]benzothiazepin-10-ylidene)amino]oxy-N,N-dimethylethanamine

CAS No.: 181145-46-0

Cat. No.: VC20926554

Molecular Formula: C16H21N5O3S.C4H4O4

Molecular Weight: 479.5 g/mol

* For research use only. Not for human or veterinary use.

(E)-But-2-enedioic acid;2-[(E)-(2,5-dimethyl-4,4-dioxopyrazolo[3,4-c][2,1]benzothiazepin-10-ylidene)amino]oxy-N,N-dimethylethanamine - 181145-46-0

Specification

CAS No. 181145-46-0
Molecular Formula C16H21N5O3S.C4H4O4
Molecular Weight 479.5 g/mol
IUPAC Name (E)-but-2-enedioic acid;2-[(E)-(2,5-dimethyl-4,4-dioxopyrazolo[3,4-c][2,1]benzothiazepin-10-ylidene)amino]oxy-N,N-dimethylethanamine
Standard InChI InChI=1S/C16H21N5O3S.C4H4O4/c1-19(2)9-10-24-18-15-12-7-5-6-8-14(12)21(4)25(22,23)16-13(15)11-20(3)17-16;5-3(6)1-2-4(7)8/h5-8,11H,9-10H2,1-4H3;1-2H,(H,5,6)(H,7,8)/b18-15+;2-1+
Standard InChI Key LWSSFLKRWAEYNY-FVEGSWOLSA-N
Isomeric SMILES CN1C=C2/C(=N/OCCN(C)C)/C3=CC=CC=C3N(S(=O)(=O)C2=N1)C.C(=C/C(=O)O)\C(=O)O
SMILES CN1C=C2C(=NOCCN(C)C)C3=CC=CC=C3N(S(=O)(=O)C2=N1)C.C(=CC(=O)O)C(=O)O
Canonical SMILES CN1C=C2C(=NOCCN(C)C)C3=CC=CC=C3N(S(=O)(=O)C2=N1)C.C(=CC(=O)O)C(=O)O

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19